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Introduction to Cystatin D (CST5)
Cystatin D (CST5) is a member of the type 2 cystatin superfamily, a group of proteins that act

as reversible inhibitors of cysteine peptidases.[1][2][3] In humans, the CST5 gene is located in

a cluster with other type 2 cystatin genes on chromosome 20p11.21.[1][2][4] These proteins,

including cystatin D, are found in various human fluids and secretions, such as saliva and

tears.[2][4] They are believed to play a protective role against endogenous and exogenous

proteases.[2][5]

Functionally, cystatin D inhibits several mammalian cathepsins, which are cysteine proteases

involved in numerous physiological and pathological processes, including bone resorption and

inflammation.[6][7] The preferential order of inhibition for cystatin D is cathepsin S > cathepsin

H > cathepsin L.[6][8] This specific inhibitory profile suggests a distinct biological role compared

to other cystatins.[5][9] The evolution of the CST5 gene is characterized by gene duplication

events within the cystatin family, followed by divergence, leading to the specialized functions

observed today.[1][10]

Phylogenetic History and Ortholog Distribution
The evolution of the type 2 cystatin gene family, which includes CST5, is a dynamic process

driven by gene duplication and subsequent functional diversification.[1][11] Evolutionary

analyses suggest that cystatin C is the most ancestral of the human type 2 cystatins, with the
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salivary cystatins (including D and S-types) arising from a duplication of an ancestral cystatin C

gene.[1]

The distribution of CST5 and other salivary cystatin orthologs is not uniform across mammals.

While the cystatin C (CST3) gene is conserved across most representative mammalian groups,

the genes for D and S-type cystatins are found predominantly in Primates and Rodents.[1][12]

This suggests that the ancestral gene for D/S-type cystatins emerged before the radiation of

mammals but was subsequently lost in several lineages, while being retained and expanded in

others.[12] This pattern of gene evolution, characterized by duplications and losses, is

consistent with a "birth-and-death" model of evolution.[12] The retention and diversification in

primates may be linked to adaptive advantages in the oral cavity, such as antimicrobial activity

or modulation of the inflammatory response.[1][12]

Below is a diagram representing the proposed evolutionary relationship of the type 2 cystatin

gene family.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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